Cas no 38154-10-8 (4H-1,2,4-Triazol-4-amine, 3-(2-aminophenyl)-)
38154-10-8 structure
Product Name:4H-1,2,4-Triazol-4-amine, 3-(2-aminophenyl)-
CAS No:38154-10-8
MF:C8H9N5
MW:175.190560102463
CID:1488425
Update Time:2024-08-24
4H-1,2,4-Triazol-4-amine, 3-(2-aminophenyl)- Chemical and Physical Properties
Names and Identifiers
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- 4H-1,2,4-Triazol-4-amine, 3-(2-aminophenyl)-
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- Inchi: 1S/C8H9N5/c9-7-4-2-1-3-6(7)8-12-11-5-13(8)10/h1-5H,9-10H2
- InChI Key: FNAVVEKCYOCNPB-UHFFFAOYSA-N
- SMILES: N1=CN(N)C(C2=CC=CC=C2N)=N1
Computed Properties
- Exact Mass: 175.08597
Experimental Properties
- Density: 1.48±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Melting Point: 153-155 °C(Solvent: Ethanol)
- Boiling Point: 446.5±47.0 °C(Predicted)
- PSA: 82.75
- pka: 2.23±0.10(Predicted)
4H-1,2,4-Triazol-4-amine, 3-(2-aminophenyl)- Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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